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Compound of Interest

Compound Name: Metam-sodium

Cat. No.: B121830

For Researchers, Scientists, and Drug Development Professionals

Metam-sodium, a dithiocarbamate salt with the chemical formula C2HaNNaS:, is a widely
utilized broad-spectrum biocide.[1] Primarily employed as a soil fumigant, it is also used as a
fungicide, herbicide, insecticide, and nematicide.[1] This technical guide provides an in-depth
overview of the chemical properties and synthesis of Metam-sodium, tailored for professionals
in research and development.

Chemical and Physical Properties

Metam-sodium is the sodium salt of methyldithiocarbamic acid.[2] In its solid form, it exists as
white crystals, though it is most commonly supplied as a yellow to light yellow-green agueous
solution with a sulfurous odor.[3][4] The compound is hygroscopic and its stability is highly
dependent on the surrounding conditions.[5] While stable in a concentrated aqueous solution, it
readily decomposes in dilute solutions or in the presence of moisture, particularly under acidic
conditions.[6][7] This decomposition is central to its mode of action, as it releases the highly
reactive and volatile biocide, methyl isothiocyanate (MITC).[2][8]

The following table summarizes the key quantitative properties of Metam-sodium:
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Property Value References
sodium N-

IUPAC Name o [6]
methylcarbamodithioate

CAS Number 137-42-8 [6]

Molecular Formula C2HaNNaS:2 [1]

Molar Mass 129.18 g/mol [6]
White crystalline solid; typically

Appearance a yellow to light yellow-green [4][6]
agueous solution

N ) Decomposes before boiling;

Boiling Point ) [4119]
Commercial product: 110 °C

Melting Point Decomposes without melting [6]

Solubility in Water 722 g/L at 20 °C [6]
Moderately soluble in alcohol;

Solubility in Organic Solvents < 5 g/L in acetone, ethanol, [51[6]
kerosene, xylene

Vapor Pressure 5.75x 102 Paat 25 °C [10]

logP (Octanol-Water Partition

o -2.91 [1]
Coefficient)
Flash Point 97 °C [4]
Decomposition Temperature 150 °C [4]

Synthesis of Metam-Sodium

The industrial synthesis of Metam-sodium is a well-established exothermic process involving

the reaction of methylamine (CHsNH3z) with carbon disulfide (CS2) in the presence of a base,

typically sodium hydroxide (NaOH).[1][11] This reaction forms the sodium salt of

methyldithiocarbamic acid.[1]
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Synthesis Pathway

The synthesis of Metam-sodium can be visualized as a two-step process. First, methylamine
acts as a nucleophile, attacking the electrophilic carbon of carbon disulfide to form the N-
methyldithiocarbamic acid intermediate. This intermediate is then deprotonated by sodium
hydroxide to yield the stable Metam-sodium salt and water.
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Synthesis of Metam-sodium from its primary reactants.

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol is a generalized procedure for the laboratory-scale synthesis of Metam-
sodium, adapted from industrial production principles.[12][13]

Materials and Equipment:
o Methylamine (40% aqueous solution)
e Carbon disulfide

e Sodium hydroxide (30% aqueous solution)
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Reaction vessel with stirring and cooling capabilities
Dropping funnel

Thermometer

pH meter or pH indicator strips

Rotary evaporator

Crystallization dish

Filtration apparatus (e.g., Buchner funnel)

Drying oven

Procedure:

Reaction Setup: In a well-ventilated fume hood, place the reaction vessel in a cooling bath
(e.g., ice-water bath). Equip the vessel with a mechanical stirrer and a thermometer.

Initial Reaction: Charge the reaction vessel with a specific weight part of carbon disulfide.

Addition of Methylamine: Slowly add 1.0 to 1.2 weight parts of a 40% methylamine solution
to the carbon disulfide while stirring vigorously. The reaction is exothermic; maintain the
temperature between 10-30 °C by controlling the addition rate and the cooling bath.[13] This
step should take approximately 2-3 hours to form the N-methyldithiocarbamic acid
intermediate.[13]

Neutralization: Once the initial reaction is complete, slowly add 2.0 to 2.2 weight parts of a
30% sodium hydroxide solution to the reaction mixture.[13] Continue stirring and monitor the
pH, aiming for a final pH between 6 and 10.[13] Maintain the temperature between 35-60 °C
during this neutralization step, which should take about 2 hours.[13]

Isolation and Purification:

o Dehydration: Concentrate the resulting solution by removing water under reduced
pressure using a rotary evaporator.[13]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://patents.google.com/patent/CN102267931A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Crystallization: Cool the concentrated solution to induce crystallization of Metam-sodium.
[12]

o Filtration: Collect the crystals by suction filtration and wash with a small amount of cold
ethanol or another suitable solvent to remove impurities.

o Drying: Dry the purified crystals in a vacuum oven at a low temperature to obtain the final
product.

Safety Precautions: Carbon disulfide is highly flammable and toxic. Methylamine is a corrosive
and flammable gas. Sodium hydroxide is corrosive. All procedures should be carried out in a
well-ventilated fume hood with appropriate personal protective equipment, including gloves,
safety goggles, and a lab coat.

Decomposition and Mode of Action

The biocidal activity of Metam-sodium is not due to the compound itself, but rather its primary
decomposition product, methyl isothiocyanate (MITC).[2][8] Upon application to moist soil,
Metam-sodium rapidly hydrolyzes to form MITC and hydrogen sulfide.[2]

Decomposition Pathway

The decomposition of Metam-sodium in an aqueous environment is a critical process for its
function as a fumigant. The hydrolysis reaction leads to the formation of the volatile and highly
reactive MITC.
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Decomposition of Metam-sodium to its active biocidal component.

MITC is a potent electrophile that reacts with nucleophilic groups, such as the sulfhydryl groups
of amino acids in essential enzymes of target organisms.[14] This non-specific binding disrupts
cellular respiration and other vital metabolic processes, leading to cell death.[14] This multi-site
activity makes MITC effective against a broad range of soil-borne pathogens, nematodes, and
weeds, and reduces the likelihood of resistance development.[2] Under acidic conditions, the
decomposition of Metam-sodium can also produce carbon disulfide and methylamine.[6]

Conclusion

Metam-sodium serves as a crucial pro-biocide, whose efficacy is unlocked through its
chemical transformation in the soil. A thorough understanding of its chemical properties,
synthesis, and decomposition pathways is essential for its effective and safe application in
agricultural and industrial settings. The information presented in this guide provides a solid
foundation for researchers and scientists working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b121830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

